Cas no 641571-16-6 (3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine)

• Product Name: 3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine
• CAS No: 641571-16-6
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 1063980
• PubChem ID: 59154231
• Update Time: 2025-04-20

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine
• DB-261758
• SCHEMBL1566441
• 3-(5-methylimidazol-1-yl)-5-(trifluoromethyl)aniline
• 5-(5-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)benzenamine
• 5-(5-Methyl-1H-imidazol-1-yl)-3-(trifluoromethyl)-benzenamine
• AKOS027469890
• 641571-16-6
• Benzenamine, 3-(5-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)-
• H68P8K24HZ
• 3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)aniline
• starbld0029650

• Inchi： 1S/C11H10F3N3/c1-7-5-16-6-17(7)10-3-8(11(12,13)14)2-9(15)4-10/h2-6H,15H2,1H3
• InChI Key： ZGBBNCRXIKHGIB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)N1C=NC=C1C)N)(F)F

Computed Properties

• Exact Mass: 241.08268182g/mol
• Monoisotopic Mass: 241.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 379.8±42.0 °C at 760 mmHg
• Flash Point: 183.5±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(5-Methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)benzenamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)